Cas no 93801-74-2 (2,5-Pyrrolidinedione, 1-[[(methyldithio)acetyl]oxy]-)
93801-74-2 structure
Product Name:2,5-Pyrrolidinedione, 1-[[(methyldithio)acetyl]oxy]-
CAS No:93801-74-2
MF:C7H9NO4S2
MW:235.28065943718
CID:752536
PubChem ID:11615595
Update Time:2025-04-19
2,5-Pyrrolidinedione, 1-[[(methyldithio)acetyl]oxy]- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Pyrrolidinedione, 1-[[(methyldithio)acetyl]oxy]-
- (2,5-dioxopyrrolidin-1-yl) 2-(methyldisulfanyl)acetate
- DTXSID50469502
- 93801-74-2
-
- Inchi: 1S/C7H9NO4S2/c1-13-14-4-7(11)12-8-5(9)2-3-6(8)10/h2-4H2,1H3
- InChI Key: FZGGPAIRZLSNNU-UHFFFAOYSA-N
- SMILES: S(CC(=O)ON1C(CCC1=O)=O)SC
Computed Properties
- Exact Mass: 234.99730012g/mol
- Monoisotopic Mass: 234.99730012g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 114Ų
2,5-Pyrrolidinedione, 1-[[(methyldithio)acetyl]oxy]- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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